Cas no 1895599-14-0 (3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine
• CAS No: 1895599-14-0
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 5944378
• PubChem ID: 117297095
• Update Time: 2025-05-25

3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine
• 1895599-14-0
• EN300-1807691

• Inchi： 1S/C10H9FN2O2/c1-14-9-4-6(11)2-3-7(9)8-5-10(12)15-13-8/h2-5H,12H2,1H3
• InChI Key： RUSIWLOVPGGMSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 208.06480570g/mol
• Monoisotopic Mass: 208.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine

Research Briefing on 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine (CAS: 1895599-14-0): Recent Advances and Applications

The compound 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine (CAS: 1895599-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the fluoro-methoxyphenyl and oxazol-5-amine moieties, make it a promising scaffold for further drug development.

Recent studies have explored the synthetic pathways for 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time and improves scalability. This method involves the condensation of 4-fluoro-2-methoxybenzaldehyde with hydroxylamine, followed by cyclization to form the oxazole ring. The reported yield was over 85%, with high purity confirmed by HPLC and NMR spectroscopy.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine exhibits moderate inhibitory effects on several kinase targets, including EGFR and VEGFR2. These findings suggest potential applications in oncology, particularly for cancers driven by aberrant kinase signaling. Additionally, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound show promising activity against inflammatory markers, indicating potential use in treating chronic inflammatory diseases.

Further investigations into the pharmacokinetic properties of 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine have revealed favorable absorption and distribution profiles in rodent models. However, challenges remain in optimizing metabolic stability and reducing off-target effects. Computational modeling studies have been employed to predict binding modes and guide structural modifications, as highlighted in a recent ACS Chemical Biology article. These efforts aim to enhance the compound's selectivity and efficacy.

In conclusion, 3-(4-fluoro-2-methoxyphenyl)-1,2-oxazol-5-amine represents a versatile and promising scaffold for drug discovery. Ongoing research is focused on refining its synthesis, elucidating its mechanism of action, and developing derivatives with improved therapeutic profiles. The compound's potential applications in oncology and inflammation underscore its relevance to current medical challenges, warranting further investigation and development.